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Compound of Interest

Compound Name: Tyrosinase-IN-33

Cat. No.: B15575330

Application Notes and Protocols: Tyrosinase-IN-
33

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of
Tyrosinase-IN-33 for in vitro experiments targeting tyrosinase activity.

Introduction

Tyrosinase is a key enzyme in the biosynthesis of melanin, a pigment responsible for coloration
in a wide range of organisms.[1][2][3] The overproduction of melanin can lead to
hyperpigmentation disorders. Tyrosinase inhibitors are therefore valuable compounds for
research in dermatology and cosmetology. Tyrosinase-IN-33 is a potent inhibitor of the
diphenolase activity of mushroom tyrosinase, with an IC50 value of 9.0 uM.[4][5] Itis a
pyridine-based compound with the molecular formula C19H17NS2.[4]

Quantitative Data Summary

For ease of reference, the key quantitative information for Tyrosinase-IN-33 is summarized in
the table below.
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Property Value Reference
CAS Number 137058-21-0 [4][5][6]
Molecular Formula C19H17NS2 [4]
Molecular Weight 323.47 g/mol [4]

IC50 (Mushroom Tyrosinase) 9.0 uM [4115]
Appearance Solid [4]

Experimental Protocols
Preparation of Tyrosinase-IN-33 Stock Solutions

This protocol details the steps for preparing a 10 mM stock solution of Tyrosinase-IN-33 in
Dimethyl Sulfoxide (DMSO).

Materials:

Tyrosinase-IN-33 powder (CAS 137058-21-0)

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Microcentrifuge tubes (1.5 mL)

Vortex mixer

Calibrated micropipettes and sterile tips

Analytical balance
Procedure:

o Equilibration: Allow the vial of Tyrosinase-IN-33 powder and the bottle of DMSO to
equilibrate to room temperature before opening to prevent condensation.

» Weighing: Accurately weigh out 3.23 mg of Tyrosinase-IN-33 powder using an analytical
balance and transfer it to a 1.5 mL microcentrifuge tube.
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o Calculation: To prepare a 10 mM (0.010 mol/L) solution in 1 mL (0.001 L), the required
mass is: 0.010 mol/L * 0.001 L * 323.47 g/mol = 0.00323 g = 3.23 mg.

e Dissolution: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
Tyrosinase-IN-33 powder.

e Mixing: Close the tube tightly and vortex thoroughly for at least 1-2 minutes until the powder
is completely dissolved. Visually inspect the solution to ensure there are no undissolved
particles. Gentle warming (e.g., in a 37°C water bath for a few minutes) may be applied if
dissolution is slow, but avoid excessive heat.

» Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes
(e.g., 10-50 pL) in sterile microcentrifuge tubes to minimize freeze-thaw cycles. Store the
aliquots under the following recommended conditions:

o Short-term storage: -20°C for up to 1 month.[4]
o Long-term storage: -80°C for up to 6 months.[4]
o Protect the stock solutions from light.

Note on Solvent Choice: While DMSO is a common solvent for this type of compound, it can
affect enzyme activity at higher concentrations.[7][8] It is crucial to ensure that the final
concentration of DMSO in the experimental assay is low (typically < 0.5%) and consistent
across all experimental and control groups.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Workflow for Tyrosinase-IN-33 Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM stock solution of Tyrosinase-IN-33.
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Signaling Pathway: Inhibition of Melanin Synthesis
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Caption: Tyrosinase-IN-33 inhibits the enzymatic activity of tyrosinase, a key regulator of
melanin biosynthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [How to prepare Tyrosinase-IN-33 stock solutions for
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
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solutions-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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